Palmatine chloride

Specification

• Description: Palmatine is an alkaloid that has been found in C. rhizoma and has diverse biological activities. It inhibits acetylcholinesterase (AChE) and butyrylcholinesterase (BChE; IC50s = 0.51 and 6.84 µM, respectively). Palmatine (20, 40, and 80 µM) reduces Zika virus infection of Vero cells in a concentration-dependent manner. In vivo, palmatine (50 and 100 mg/kg) reduces colonic myeloperoxidase (MPO) activity and IL-10, IL-1β, IL-6, and TNF-α levels, as well as protects mucosal integrity in a mouse model of colitis induced by dextran sulfate (DSS;). It reduces stomach ulcer area in a rat model of acetic acid-induced gastric ulcers. Palmatine (10 and 20 mg/kg) reduces the number of small intestine and colon tumors in the ApcMin+/- mouse model of multiple intestinal neoplasia.; Palmatine chloride analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.; Palmatine chloride is an inhibitor of carbachol-induced Ca2+-activated Cl− secretion and the carbachol-induced increase of intracellular Ca2+ concentration.
• CAS No.: 10605-02-4
• Molecular Formula: C21H22ClNO4
• Molecular Weight: 387.9 g/mol
• IUPAC Name: 2,3,9,10-tetramethoxy-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium;chloride
• Standard InChI: InChI=1S/C21H22NO4.ClH/c1-23-18-6-5-13-9-17-15-11-20(25-3)19(24-2)10-14(15)7-8-22(17)12-16(13)21(18)26-4;/h5-6,9-12H,7-8H2,1-4H3;1H/q+1;/p-1
• Standard InChI Key: RLQYRXCUPVKSAW-UHFFFAOYSA-M
• SMILES: COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=CC(=C(C=C4CC3)OC)OC)OC.[Cl-]
• Canonical SMILES: COC1=C(C2=C[N+]3=C(C=C2C=C1)C4=CC(=C(C=C4CC3)OC)OC)OC.[Cl-]
• Appearance: Solid powder